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Executive Summary

UNC5293 is a potent and highly selective, orally bioavailable small-molecule inhibitor of MER
receptor tyrosine kinase (MERTK).[1][2][3] MERTK, a member of the TAM (Tyro3, Axl, Mer)
family of receptor tyrosine kinases, is a key therapeutic target in oncology due to its roles in
driving tumor cell survival and suppressing the innate immune response.[3][4] This document
provides a comprehensive technical overview of the selectivity profile of UNC5293, presenting
key quantitative data, detailed experimental protocols for assessing its activity and target
engagement, and visualizations of its mechanism of action and experimental workflows.

Quantitative Selectivity Profile

UNC5293 demonstrates exceptional potency for MERTK with sub-nanomolar activity in
biochemical assays and low nanomolar efficacy in cell-based models.[1][3] Its selectivity is
highlighted by a significant potency window against other TAM family kinases and the broader
human kinome.

Biochemical Inhibition Data
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The following table summarizes the in vitro enzymatic inhibition profile of UNC5293 against
MERTK and other closely related kinases.

Target Kinase Assay Type Parameter Value (nM) Citation
MERTK Biochemical Ki 0.19 [11[2]
MERTK Biochemical ICso 0.9 [1][2]

Cell-Based Inhibition Data

The following table details the activity of UNC5293 in cellular assays, measuring the inhibition

of kinase phosphorylation in relevant human cancer cell lines.

Target i o
. Cell Line Assay Type Parameter Value (nM) Citation
Kinase

Cellular
MERTK B-cell ALL Phosphorylati  ICso 9.4 [11[2]

on

Cellular
FLT3 SEM B-ALL Phosphorylati  1Cso 170 [1][2]

on

Broad Kinome Selectivity

A comprehensive assessment of UNC5293's selectivity was performed using the Ambit
KINOMEscan platform. This screen measures the binding of an inhibitor to a panel of 468
kinases. The results are often summarized using a selectivity score (S-score), which quantifies
the number of kinases inhibited above a certain threshold at a given concentration.

» Ambit Selectivity Score (Sso at 100 nM) = 0.041[3][4][5]

This exceptionally low S-score indicates that UNC5293 is highly selective and does not
significantly bind to a wide array of other kinases at a concentration of 100 nM, underscoring its
specificity for MERTK.[3][4][5]
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Mechanism of Action and Signaling Pathway

UNC5293 functions by directly binding to the ATP-binding pocket of MERTK, inhibiting its
catalytic activity. This prevents the autophosphorylation of the kinase and the subsequent
activation of downstream pro-survival and anti-inflammatory signaling pathways.
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Prepare Reagents
(Kinase, Antibody, Tracer)

'

Serially Dilute UNC5293
in DMSO, then Assay Buffer

Add 5 pL of Diluted
UNC5293 to Plate

Add 5 pL of
Kinase/Antibody Mixture

Add 5 pL of Tracer

Incubate for 60 min
at Room Temperature

Read TR-FRET Signal
(665nm / 615nm)

Calculate 1C50 from
Dose-Response Curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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